N-(6-nitrobenzo[d]thiazol-2-yl)-4-tosylbutanamide

• IUPAC Name: 4-(4-methylphenyl)sulfonyl-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C18H17N3O5S2/c1-12-4-7-14(8-5-12)28(25,26)10-2-3-17(22)20-18-19-15-9-6-13(21(23)24)11-16(15)27-18/h4-9,11H,2-3,10H2,1H3,(H,19,20,22)
• InChI Key: CICALMLMUQOYNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H17N3O5S2
• Molecular Weight: 419.5 g/mol

Description

“N-(6-nitrobenzo[d]thiazol-2-yl)-4-tosylbutanamide” is a compound that belongs to the class of thiazoles. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They have been found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloroethyl) piperidine hydrochloride to yield the final derivatives.

Scientific Research Applications

Anti-Tubercular Activity

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Antibacterial Activity

N-(thiazol-2-yl)benzenesulfonamides, a class of compounds that includes the one , have shown promising antibacterial activity. . .

Anti-Inflammatory Activity

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COX-1 Inhibitory Activity

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Safety and Hazards

The safety data sheet for a similar compound, “N-(6-Nitrobenzo[d]thiazol-2-yl) cyclohexane carboxamide”, suggests that it is harmful if swallowed and recommends wearing protective gloves/clothing/eye protection/face protection. It also advises against eating, drinking, or smoking when using this product.

Future Directions

Thiazoles have diverse biological activities and have been the focus of much research in recent decades. Future research may continue to explore the design and development of different thiazole derivatives, with the aim of finding new compounds with lesser side effects.

Mechanism of Action

Target of Action

Similar benzothiazole derivatives have been found to exhibit anti-tubercular activity , suggesting that this compound may target the Mycobacterium tuberculosis bacterium.

Mode of Action

tuberculosis , suggesting that this compound may interact with the bacterium to inhibit its growth

Biochemical Pathways

Benzothiazole derivatives have been found to exhibit anti-tubercular activity , suggesting that this compound may affect the biochemical pathways involved in the growth and survival of M. tuberculosis.

Result of Action

tuberculosis , suggesting that this compound may result in the inhibition of bacterial growth.